Cas no 518044-37-6 (Mal-PEG6-Boc)

Mal-PEG6-Boc is a heterobifunctional polyethylene glycol (PEG) crosslinker featuring a maleimide (Mal) group at one terminus and a tert-butyloxycarbonyl (Boc)-protected amine at the other, connected by a hexaethylene glycol (PEG6) spacer. The maleimide moiety enables selective conjugation with thiol-containing biomolecules (e.g., cysteine residues), while the Boc-protected amine allows for further deprotection and functionalization under mild acidic conditions. The PEG6 spacer enhances solubility and reduces steric hindrance, facilitating efficient bioconjugation. This reagent is particularly useful in peptide synthesis, protein modification, and drug delivery applications, offering controlled reactivity and improved stability. Its orthogonal protection strategy ensures versatility in multi-step bioconjugation workflows.

Mal-PEG6-Boc structure

Product Name:Mal-PEG6-Boc

CAS No:518044-37-6

MF:C₂₃H₃₉NO₁₀

MW:489.556468248367

CID:3029085

PubChem ID:77078471

Update Time:2025-06-07

Mal-PEG6-Boc Chemical and Physical Properties

Names and Identifiers

- MAL-PEG6-CH2CH2COOTBU
- MAl-PEG6-t-butyl ester
- Mal-PEG6-Boc
- Mal-PEG6-COOtBu
- AKOS040742091
- MAL-PEG6-T-BUTYLESTER
- HY-133211
- Mal-PEG6-tBu ester
- BP-21523
- CS-0113361
- DA-55219
- 518044-37-6
- 3,6,9,12,15,18-Hexaoxaheneicosan-21-oic acid,1-(2,5-dihydro-2,5-dioxo-1H-pyrrol-1-yl)-, 1,1-dimethylethyl ester
- DTXSID501116031
- tert-butyl 3-[2-[2-[2-[2-[2-[2-(2,5-dioxopyrrol-1-yl)ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]propanoate
- MS-29102
- Mal-PEG6-OtBu
- 1,1-Dimethylethyl 21-(2,5-dihydro-2,5-dioxo-1H-pyrrol-1-yl)-4,7,10,13,16,19-hexaoxaheneicosanoate
- C70758
- Inchi： 1S/C23H39NO10/c1-23(2,3)34-22(27)6-8-28-10-12-30-14-16-32-18-19-33-17-15-31-13-11-29-9-7-24-20(25)4-5-21(24)26/h4-5H,6-19H2,1-3H3
- InChI Key： CUCNCZLNASXRTC-UHFFFAOYSA-N
- SMILES： O(C(CCOCCOCCOCCOCCOCCOCCN1C(C=CC1=O)=O)=O)C(C)(C)C

Computed Properties

Exact Mass: 489.25739644 g/mol
Monoisotopic Mass: 489.25739644 g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 10
Heavy Atom Count: 34
Rotatable Bond Count: 23
Complexity: 599
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -0.6
Topological Polar Surface Area: 119
Molecular Weight: 489.6

Mal-PEG6-Boc Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI XIAN DING Biotechnology Co., Ltd.	BP-21523-250mg	Mal-PEG6-t-butyl ester	518044-37-6	98%	250mg	5130CNY	2021-05-07
SHANG HAI XIAN DING Biotechnology Co., Ltd.	BP-21523-500mg	Mal-PEG6-t-butyl ester	518044-37-6	98%	500mg	7980CNY	2021-05-07
XI AN KANG FU NUO Biotechnology Co., Ltd.	BHL-5-250mg	Mal-PEG6-COOtBu	518044-37-6	>98.00%	250mg	¥1150.0	2023-09-19
XI AN KANG FU NUO Biotechnology Co., Ltd.	BHL-5-500mg	Mal-PEG6-COOtBu	518044-37-6	>98.00%	500mg	¥1750.0	2023-09-19
XI AN KANG FU NUO Biotechnology Co., Ltd.	BHL-5-1g	Mal-PEG6-COOtBu	518044-37-6	>98.00%	1g	¥2650.0	2023-09-19
eNovation Chemicals LLC	Y1254066-100mg	3,6,9,12,15,18-Hexaoxaheneicosan-21-oic acid,1-(2,5-dihydro-2,5-dioxo-1H-pyrrol-1-yl)-, 1,1-dimethylethyl ester	518044-37-6	95%	100mg	$175	2024-06-06
eNovation Chemicals LLC	Y1254066-250mg	3,6,9,12,15,18-Hexaoxaheneicosan-21-oic acid,1-(2,5-dihydro-2,5-dioxo-1H-pyrrol-1-yl)-, 1,1-dimethylethyl ester	518044-37-6	95%	250mg	$270	2024-06-06
eNovation Chemicals LLC	Y1254066-1g	3,6,9,12,15,18-Hexaoxaheneicosan-21-oic acid,1-(2,5-dihydro-2,5-dioxo-1H-pyrrol-1-yl)-, 1,1-dimethylethyl ester	518044-37-6	95%	1g	$820	2024-06-06
SHANG HAI XIAN DING Biotechnology Co., Ltd.	BP-21523-250mg	Mal-PEG6-t-butyl ester	518044-37-6	98%	250mg	5130.0CNY	2021-07-14
SHANG HAI XIAN DING Biotechnology Co., Ltd.	BP-21523-500mg	Mal-PEG6-t-butyl ester	518044-37-6	98%	500mg	7980.0CNY	2021-07-14